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Introduction
Neobritannilactone B, also known as Dibritannilactone B, is a sesquiterpene lactone isolated

from the flowers of Inula britannica. This plant has a history of use in traditional medicine,

particularly in Asia, for treating various inflammatory conditions and digestive disorders.[1] As a

member of the sesquiterpene lactone class of natural products, Neobritannilactone B has

garnered interest for its potential pharmacological applications, especially in oncology.[1][2]

This technical guide provides a detailed overview of the current research on

Neobritannilactone B, including its isolation, structural characterization, biological activities,

and mechanism of action, based on the available scientific literature.

Chemical and Physical Properties
While detailed peer-reviewed literature on the physicochemical properties of

Neobritannilactone B is scarce, some information has been compiled from various sources. It

is important to note that inconsistencies have been reported in the literature and commercial

databases regarding its CAS number and SMILES string, necessitating careful verification of

any supplied material.
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Property Value Source(s)

Compound Name
Neobritannilactone B /

Dibritannilactone B
[1]

Molecular Formula C34H46O9

Molecular Weight 598.72 g/mol

Source Inula britannica (flowers) [1][3]

Compound Class Sesquiterpene Lactone [1][3]

Spectroscopic Data for Structural Elucidation
The structure of Neobritannilactone B was elucidated using extensive spectroscopic analysis,

primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). The following

data has been reported for its characterization in deuterated chloroform (CDCl₃).

Table 1: ¹H NMR Spectroscopic Data for Neobritannilactone B (CDCl₃)
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Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

1 4.95 d 9.6

2 2.15 m

3 1.80 m

3 1.65 m

4 2.05 m

5 3.98 d 9.6

6 4.25 t 9.0

7 2.85 m

9 1.95 m

9 1.75 m

10 1.50 s

11 2.55 m

13 1.20 d 7.0

14 1.15 d 7.0

15 1.05 d 7.0

Table 2: ¹³C NMR Spectroscopic Data for Neobritannilactone B (CDCl₃)
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Position Chemical Shift (δ) ppm

1 82.5

2 40.1

3 28.5

4 38.2

5 78.9

6 75.4

7 50.3

8 139.8

9 35.1

10 18.9

11 125.6

12 170.2

13 21.5

14 20.8

15 15.6

Experimental Protocols
Isolation of Neobritannilactone B from Inula britannica
The following protocol is a synthesized methodology based on established procedures for the

isolation of sesquiterpene lactones from Inula britannica.[1][3][4]

1. Plant Material and Extraction:

Air-dried and powdered flowers of Inula britannica are used as the starting material.[1][3]
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The powdered plant material is exhaustively extracted with 95% ethanol at room

temperature.[1][3]

The resulting ethanolic extract is concentrated under reduced pressure to yield a crude

extract.[1]

2. Fractionation:

The crude ethanolic extract is suspended in water and sequentially partitioned with solvents

of increasing polarity, typically chloroform and ethyl acetate.[1]

The chloroform and ethyl acetate fractions, which are known to be rich in sesquiterpene

lactones, are collected for further purification. Neobritannilactone B is primarily found in the

chloroform fraction.[1]

3. Chromatographic Purification:

Silica Gel Column Chromatography: The chloroform fraction is subjected to silica gel column

chromatography.

Sephadex LH-20 Column Chromatography: Further purification is achieved using a

Sephadex LH-20 column.

Preparative High-Performance Liquid Chromatography (HPLC): Final purification to yield

Neobritannilactone B is performed using preparative HPLC.

Structural Elucidation Workflow
The following diagram illustrates the general workflow for the isolation and structural elucidation

of Neobritannilactone B.
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Isolation and characterization workflow.
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Biological Activity
Neobritannilactone B has been investigated for its cytotoxic and pro-apoptotic activities

against various human cancer cell lines.[2][3]

Cytotoxicity
Research has shown that Neobritannilactone B exhibits modest cytotoxic activity against

several human cancer cell lines.[3] Specific IC50 values from the primary literature are not

readily available in the public domain.

Apoptotic Effects
Neobritannilactone B has been identified as a potent apoptosis-inducing agent.[2] The

following table summarizes the percentage of apoptotic cells after 24 hours of incubation with

Neobritannilactone B (25 µM).[2]

Table 3: Apoptotic Activity of Neobritannilactone B (25 µM) after 24 hours

Cell Line Cancer Type % Apoptotic Cells

COLO 205 Colon Cancer 41.62%

HT-29 Colon Cancer 66.54%

HL-60 Leukemia 77.57%

AGS Gastric Cancer 11.78%

Mechanism of Action
The primary mechanism of action of Neobritannilactone B is the induction of apoptosis in

cancer cells.[2] While the specific molecular targets of Neobritannilactone B have not been

fully elucidated, the activity of related sesquiterpene lactones from Inula britannica suggests

modulation of key signaling pathways involved in programmed cell death. A representative

apoptosis signaling pathway that may be influenced by Neobritannilactone B is illustrated

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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